Cas no 223406-97-1 (METHYL 2-METHYL-4-BENZYLOXY-PHENYLACETATE)

• Product Name: METHYL 2-METHYL-4-BENZYLOXY-PHENYLACETATE
• CAS No: 223406-97-1
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• MDL: MFCD01317810
• CID: 253711
• PubChem ID: 2759920
• Update Time: 2025-04-19

METHYL 2-METHYL-4-BENZYLOXY-PHENYLACETATE Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-methyl-4-(phenylmethoxy)-, methyl ester
• methyl 2-(2-methyl-4-phenylmethoxyphenyl)acetate
• METHYL 2-METHYL-4-BENZYLOXY-PHENYLACETATE
• (4-Benzyloxy-2-methyl-phenyl)-acetic acid methyl ester
• AC-6492
• methyl [4-(benzyloxy)-2-methylphenyl]acetate
• SCHEMBL10927781
• CS-0172108
• AKOS022860944
• Methyl2-(4-(benzyloxy)-2-methylphenyl)acetate
• methyl 2-methyl-4-benzyloxyphenylacetate
• DTXSID30374963
• A4796
• FT-0644047
• methyl 2-(4-(benzyloxy)-2-methylphenyl)acetate
• MFCD01317810
• 223406-97-1
• Methyl2-methyl-4-benzyloxyphenylacetate
• AS-39058
• methyl 2-[4-(benzyloxy)-2-methylphenyl]acetate

• MDL： MFCD01317810
• Inchi： 1S/C17H18O3/c1-13-10-16(9-8-15(13)11-17(18)19-2)20-12-14-6-4-3-5-7-14/h3-10H,11-12H2,1-2H3
• InChI Key： LGLSBOAKCKFRKY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(CC(=O)OC)=C(C)C=1

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.111
• Boiling Point: 395.3°C at 760 mmHg
• Flash Point: 166.9°C
• Refractive Index: 1.556
• PSA: 35.53000
• LogP: 3.28950

METHYL 2-METHYL-4-BENZYLOXY-PHENYLACETATE Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature